Cas no 22802-40-0 (Phenol,2,6-dibromo-3,4-dimethyl-)

Phenol,2,6-dibromo-3,4-dimethyl- is a brominated and methyl-substituted phenolic compound with potential applications in organic synthesis and specialty chemical manufacturing. The presence of bromine atoms at the 2,6-positions and methyl groups at the 3,4-positions enhances its reactivity, making it useful as an intermediate in the synthesis of flame retardants, pharmaceuticals, or agrochemicals. Its structural features contribute to steric hindrance and electronic effects, which can influence regioselectivity in further functionalization. The compound’s stability under standard conditions and well-defined substitution pattern make it a valuable building block for research and industrial processes requiring precise molecular modifications. Proper handling is advised due to potential hazards associated with brominated phenols.
Phenol,2,6-dibromo-3,4-dimethyl- structure
22802-40-0 structure
Product Name:Phenol,2,6-dibromo-3,4-dimethyl-
CAS No:22802-40-0
MF:C8H8Br2O
MW:279.956521034241
CID:264546
PubChem ID:89842
Update Time:2025-05-28

Phenol,2,6-dibromo-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,6-dibromo-3,4-dimethyl-
    • 2,6-dibromo-3,4-dimethylphenol
    • 2,6-Dibromo-3,4-xylenol
    • NS00027263
    • UNII-T657XBL3OV
    • DTXSID90177356
    • 22802-40-0
    • Phenol, 2,6-dibromo-3,4-dimethyl-
    • T657XBL3OV
    • EINECS 245-229-9
    • 2, 6-dibromo-3, 4-dimethylphenol
    • 3,4-XYLENOL, 2,6-DIBROMO-
    • Inchi: 1S/C8H8Br2O/c1-4-3-6(9)8(11)7(10)5(4)2/h3,11H,1-2H3
    • InChI Key: KIVOOVZNPGTYDM-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=CC(C)=C1C)Br)O

Computed Properties

  • Exact Mass: 277.89414
  • Monoisotopic Mass: 277.89419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

Phenol,2,6-dibromo-3,4-dimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB602974-250mg
2,6-Dibromo-3,4-dimethylphenol; .
22802-40-0
250mg
€698.10 2025-04-19
abcr
AB602974-500mg
2,6-Dibromo-3,4-dimethylphenol; .
22802-40-0
500mg
€974.30 2025-04-19
abcr
AB602974-1g
2,6-Dibromo-3,4-dimethylphenol; .
22802-40-0
1g
€1341.90 2025-04-19

Phenol,2,6-dibromo-3,4-dimethyl- Related Literature

  • 1. Electrophilic substitution with rearrangement. Part 8. Some products of bromination of 3,4-dimethylphenol; a route to substitution meta- to a hydroxy-group
    Judith M. Brittain,Peter B. D. da la Mare,Neil S. Isaacs,Peter D. McIntyre J. Chem. Soc. Perkin Trans. 2 1979 933
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